Cas no 533880-96-5 (4-(2-ethylbutanoyl)-7-fluoro-5-phenyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one)

• Product Name: 4-(2-ethylbutanoyl)-7-fluoro-5-phenyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one
• CAS No: 533880-96-5
• MF: C₂₁H₂₃FN₂O₂
• MW: 354.417928934097
• CID: 6256065
• PubChem ID: 4081601
• Update Time: 2025-10-21

4-(2-ethylbutanoyl)-7-fluoro-5-phenyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 533880-96-5
• 4-(2-ethylbutanoyl)-7-fluoro-5-phenyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one
• AKOS001780772
• 4-(2-ethylbutanoyl)-7-fluoro-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
• Oprea1_053035
• HMS1620F22
• SMR000559568
• CHEMBL1568381
• F0560-0940
• MLS001198033
• HMS2879D11
• 4-(2-ethylbutanoyl)-7-fluoro-5-phenyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one
• 4-(2-ethylbutanoyl)-7-fluoro-5-phenyl-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one
• EU-0087640
• DTXSID501323274

• Inchi： 1S/C21H23FN2O2/c1-3-14(4-2)21(26)24-13-19(25)23-18-11-10-16(22)12-17(18)20(24)15-8-6-5-7-9-15/h5-12,14,20H,3-4,13H2,1-2H3,(H,23,25)
• InChI Key： GINZALMQICGJFH-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C1C=CC=CC=1)N(CC(N2)=O)C(C(CC)CC)=O

Computed Properties

• Exact Mass: 354.17435614g/mol
• Monoisotopic Mass: 354.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines

Additional information on 4-(2-ethylbutanoyl)-7-fluoro-5-phenyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one

Comprehensive Overview of 4-(2-ethylbutanoyl)-7-fluoro-5-phenyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one (CAS No. 533880-96-5)

The compound 4-(2-ethylbutanoyl)-7-fluoro-5-phenyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one (CAS No. 533880-96-5) is a specialized benzodiazepine derivative with a unique molecular structure. This chemical entity has garnered significant attention in pharmaceutical research due to its potential applications in central nervous system (CNS) modulation. The presence of a fluoro substituent at the 7-position and a phenyl group at the 5-position enhances its binding affinity to specific receptors, making it a subject of interest for neuropharmacology studies.

In recent years, the demand for novel benzodiazepine analogs has surged, driven by the need for targeted therapeutic agents with fewer side effects. Researchers are particularly intrigued by the structural flexibility of 4-(2-ethylbutanoyl)-7-fluoro-5-phenyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one, which allows for fine-tuning of its pharmacological properties. This compound's CAS No. 533880-96-5 is frequently searched in academic databases, reflecting its relevance in drug discovery pipelines.

The synthesis of 4-(2-ethylbutanoyl)-7-fluoro-5-phenyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one involves multi-step organic reactions, including cyclization and fluorination processes. Its molecular weight and lipophilicity are critical parameters for bioavailability optimization, a topic widely discussed in medicinal chemistry forums. The compound's metabolic stability and receptor selectivity are also key areas of investigation, aligning with current trends in precision medicine.

From a commercial perspective, CAS No. 533880-96-5 is often referenced in patent literature and research publications, highlighting its potential as a lead compound for developing next-generation therapeutics. The inclusion of a 2-ethylbutanoyl moiety in its structure distinguishes it from conventional benzodiazepines, offering a new avenue for structure-activity relationship (SAR) studies. This adaptability makes it a valuable tool for pharmacologists and chemists alike.

Environmental and safety profiles of 4-(2-ethylbutanoyl)-7-fluoro-5-phenyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one are also under scrutiny, as regulatory agencies emphasize green chemistry principles. The compound's degradation pathways and ecotoxicity are frequently studied to ensure compliance with sustainable development goals (SDGs). These aspects are increasingly important to industry stakeholders and academic researchers.

In conclusion, 4-(2-ethylbutanoyl)-7-fluoro-5-phenyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one (CAS No. 533880-96-5) represents a promising candidate for advancing neuropharmaceutical research. Its unique chemical properties and versatile applications make it a focal point for innovative drug design. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of CNS therapeutics.